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Compound of Interest

Compound Name: OPC 4392 hydrochloride

Cat. No.: B15616201 Get Quote

This guide provides essential safety and logistical information for handling OPC 4392
hydrochloride in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining necessary

personal protective equipment, operational plans, and disposal methods.

Hazard Identification and Safety Data Summary
OPC 4392 hydrochloride is a compound that requires careful handling due to its potential

health effects. It is harmful if swallowed, in contact with skin, or inhaled, and can cause skin

and serious eye irritation[1]. The substance is a physiologically highly active, therapeutically

usable compound that must be handled with the care required for hazardous materials.
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Category Information GHS Codes

Product Identification OPC 4392 Hydrochloride

Synonyms: 7-[3-(4-[2,3-

Dimethylphenyl]piperazinyl)pro

poxy]-2(1H)-quinolinone

Hydrochloride Salt

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin irritation. Causes

serious eye irritation.

H302, H312, H332, H315,

H319

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. Wear

protective gloves/protective

clothing/eye protection/face

protection.

P261, P271, P280

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling OPC 4392 hydrochloride,

the following personal protective equipment is mandatory.

Eye and Face Protection: Wear safety glasses with side-shields or a face shield. All eye

protection should be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU)[2].

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit are required to prevent skin contact. Wash hands thoroughly after handling[1].

Respiratory Protection: Use a NIOSH-approved respirator or an effective engineering control

such as a chemical fume hood, especially when working with the solid form to avoid dust

formation[1][3].
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Adherence to a strict operational protocol is crucial for the safe handling of OPC 4392
hydrochloride.

1. Engineering Controls:

Always handle this compound within a certified chemical fume hood to ensure adequate
ventilation and minimize inhalation risk[3].
Provide appropriate exhaust ventilation at places where dust is formed[1].

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing[2].
Avoid the formation of dust and aerosols[1].
Do not eat, drink, or smoke in areas where the chemical is handled or stored.
For maximum recovery of the product, centrifuge the original vial before removing the cap[4].

3. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[3].
Long-term storage is recommended at -20°C, while short-term storage at room temperature
may be acceptable[4].

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician immediately[1][3].

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Consult a physician[1][3].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician. Remove contact lenses if present and easy to do so[1].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately[1][3].
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Spills: Evacuate personnel to a safe area. Wear appropriate PPE, including respiratory

protection. Avoid dust formation. Sweep up the spilled material and shovel it into a suitable,

closed container for disposal. Do not let the product enter drains[1][2].

Disposal Plan
Proper disposal of OPC 4392 hydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of the contents and container to an approved waste disposal

plant[3]. This should be done through a licensed professional waste disposal service[1].

Method of Disposal: Chemical incineration with an afterburner and scrubber is a

recommended method. Exercise extra care as the material may be highly flammable[1].

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of OPC 4392 hydrochloride.
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Safe Handling and Disposal Workflow for OPC 4392 Hydrochloride
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Caption: Workflow for safe handling and disposal of OPC 4392 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

